Cas no 1805377-85-8 (2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine)

• Product Name: 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine
• CAS No: 1805377-85-8
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4868255
• Update Time: 2025-06-11

2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-5(8(10)11)2-6(9)7(3-12)13-4/h2,8H,3,12H2,1H3
• InChI Key： MGRQHXXDYVIGHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C(C)=NC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine

Comprehensive Overview of 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine (CAS No. 1805377-85-8)

2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine (CAS No. 1805377-85-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique chloro and difluoromethyl substitutions, exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its structural versatility, which allows for the creation of novel bioactive molecules.

The growing demand for pyridine-based compounds in modern chemistry has placed 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine at the forefront of scientific exploration. Its aminomethyl group provides an excellent handle for further functionalization, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of next-generation agrochemicals, where its difluoromethyl moiety contributes to enhanced bioactivity and stability.

In the pharmaceutical sector, CAS No. 1805377-85-8 is being investigated for its potential as a building block in small-molecule drug candidates. The compound's ability to modulate biological targets has sparked interest in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents. Its chloro-substituted pyridine core is particularly noteworthy, as this structural motif is frequently found in FDA-approved drugs.

From an industrial perspective, the synthesis and scale-up of 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine present interesting challenges that have become hot topics in process chemistry optimization. Many researchers are focusing on developing more efficient and sustainable production methods for this compound, aligning with the global push toward green chemistry principles. The incorporation of flow chemistry techniques and catalytic processes are among the most discussed approaches in recent literature.

The analytical characterization of CAS No. 1805377-85-8 has also seen significant advancements, with modern techniques like LC-MS and NMR spectroscopy providing detailed structural insights. These analytical methods are crucial for quality control in both research and industrial settings, ensuring the compound's purity and consistency for various applications. The methylpyridine moiety in particular has distinct spectroscopic signatures that aid in its identification.

Environmental considerations surrounding fluorinated compounds have led to increased scrutiny of substances like 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine. Researchers are actively investigating its environmental fate and biodegradation pathways, addressing concerns raised by regulatory bodies and environmental organizations. These studies are particularly relevant given the current focus on PFAS alternatives and eco-friendly chemical design.

In the context of intellectual property, 1805377-85-8 has become a subject of interest for patent applications, particularly in combination with other active ingredients. The compound's structural novelty and functional versatility make it a valuable asset in the competitive landscape of chemical innovation. Several recent patents have highlighted its use in combination therapies and synergistic formulations.

The global market for specialty pyridine derivatives continues to expand, with 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine positioned as a key player in this growth. Market analysts predict increasing demand from both the pharmaceutical and agrochemical sectors, driven by the need for more effective and selective bioactive compounds. This trend aligns with broader industry movements toward precision chemistry and targeted molecular design.

From a regulatory standpoint, the compound's safety profile is under continuous evaluation, with particular attention to its toxicological characteristics and handling requirements. While not classified as hazardous under current regulations, proper laboratory safety protocols should always be followed when working with this chemical. The scientific community continues to generate data to support its safe use in various applications.

Looking to the future, 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-6-methylpyridine is expected to play an increasingly important role in medicinal chemistry and material science. Its unique combination of halogen substituents and amino functionality offers numerous possibilities for molecular engineering. As research progresses, we anticipate seeing more applications emerge for this versatile compound across multiple scientific disciplines.